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Compound of Interest

Compound Name: Pigment red 112

Cat. No.: B035991 Get Quote

Technical Support Center: Safe Handling of
Pigment Red 112
This technical support center provides essential health and safety information for researchers,

scientists, and drug development professionals working with Pigment Red 112 (C.I. 12370).

The following troubleshooting guides and frequently asked questions (FAQs) address common

concerns and potential issues encountered during laboratory experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary health hazards associated with Pigment Red 112?

A1: Pigment Red 112 is primarily associated with skin and eye irritation, allergic skin reactions,

and respiratory irritation.[1][2] It may be harmful if swallowed, potentially causing stomach

discomfort.[1]

Q2: Is Pigment Red 112 considered carcinogenic?

A2: Current toxicological information does not list Pigment Red 112 as a carcinogen by major

regulatory bodies like IARC, NTP, or OSHA.[1][2] However, as an azo dye, it's important to

handle it with care, as some azo dyes can break down into carcinogenic aromatic amines.[3][4]

[5][6]

Q3: What are the immediate first aid measures in case of exposure?
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A3: The following are immediate first aid recommendations:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

medical attention immediately.[1][2]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and plenty of water. If skin irritation or a rash develops, seek medical help.[1][7]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Seek immediate medical attention.[1][2]

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[1][2]

Q4: What personal protective equipment (PPE) is mandatory when handling Pigment Red
112?

A4: To minimize exposure, the following PPE is required:

Respiratory Protection: An approved respirator should be worn, especially when handling the

powder form or in poorly ventilated areas.[1]

Eye Protection: Chemical safety goggles or glasses with side shields are necessary to

prevent eye contact.[2][8]

Hand Protection: Chemical-resistant gloves (e.g., rubber, neoprene) are essential to prevent

skin contact.[1][9]

Body Protection: A lab coat or other protective clothing should be worn to minimize skin

exposure.[1]

Q5: How should I properly store Pigment Red 112?

A5: Store Pigment Red 112 in a tightly sealed, light-resistant container in a cool, dry, and well-

ventilated area.[1] Keep it away from incompatible materials such as strong oxidizing and

reducing agents.[1]

Q6: What is the proper procedure for disposing of Pigment Red 112 waste?
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A6: Dispose of Pigment Red 112 waste in accordance with local, state, and federal

regulations. It should be treated as a chemical waste and disposed of in a designated, sealed

container.[7][10]

Troubleshooting Guide
Issue/Observation Potential Cause Recommended Action

Skin rash or irritation after

handling the pigment.

Allergic reaction or direct skin

contact without proper PPE.

Immediately wash the affected

area with soap and water.

Seek medical advice. Review

and reinforce proper glove and

protective clothing usage.[1][7]

Eye redness or irritation.
Accidental eye exposure to the

pigment powder.

Immediately flush eyes with

water for at least 15 minutes.

Seek prompt medical attention.

Ensure safety goggles are

worn correctly during all

handling procedures.[1][2]

Respiratory discomfort or

coughing.

Inhalation of airborne pigment

particles.

Move to an area with fresh air.

If symptoms persist, seek

medical attention. Always

handle the powder in a

chemical fume hood or a well-

ventilated area and use

respiratory protection.[1][2]

Spill of Pigment Red 112

powder.

Improper handling or container

failure.

Evacuate the immediate area.

Wear appropriate PPE,

including a respirator. Carefully

sweep or vacuum the spilled

material into a designated

waste container. Avoid creating

dust clouds.[1]

Quantitative Health and Safety Data
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Parameter Value Species Reference

Acute Oral Toxicity

(LD50)
> 5000 mg/kg Rat (female) [7][8]

Acute Dermal Toxicity

(LD50)
> 5000 mg/kg Rat (male) [7][8]

Experimental Protocols
Standard Protocol for Handling and Weighing Pigment
Red 112

Preparation:

Ensure the work area (e.g., chemical fume hood, ventilated balance enclosure) is clean

and uncluttered.

Don all required PPE: lab coat, chemical safety goggles, and appropriate gloves.

Have a designated waste container ready for any contaminated materials.

Handling:

Retrieve the Pigment Red 112 container from its storage location.

Perform all manipulations that may generate dust within a chemical fume hood or a

ventilated enclosure.

To weigh the powder, use a tared weigh boat or paper.

Carefully scoop the desired amount of pigment using a clean spatula. Avoid any sudden

movements that could create airborne dust.

Post-Handling:

Securely close the primary container of Pigment Red 112.
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Clean any residual pigment from the spatula and work surface using a damp cloth or

towel, and dispose of it in the designated waste container.

Remove PPE in the correct order to avoid self-contamination.

Wash hands thoroughly with soap and water.

Emergency Spill Response Protocol
Immediate Actions:

Alert others in the immediate vicinity of the spill.

If the spill is large or in a poorly ventilated area, evacuate the lab and notify the

appropriate safety personnel.

Spill Containment and Cleanup (for small, manageable spills):

Ensure you are wearing the appropriate PPE, including a respirator.

Gently cover the spill with an absorbent material to prevent the powder from becoming

airborne.

Carefully sweep the material into a dustpan and place it in a clearly labeled, sealed waste

container.

Clean the spill area with a wet cloth, and dispose of all cleaning materials in the hazardous

waste container.

Reporting:

Report the incident to your laboratory supervisor and the relevant safety officer, detailing

the substance, quantity, and cleanup procedure.

Visualizations
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Caption: Workflow for safe handling and emergency response for Pigment Red 112.
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Caption: Exposure routes, symptoms, and first aid responses for Pigment Red 112.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.testinglab.com/en-14362-textile-dye-safety-testing-of-azo-compounds
https://www.qima.vn/testing/textile-reach-azo-laboratory
https://www.hqts.com/azo-dye-test-a-guide-to-the-compliance-for-importers/
https://www.laboratuvar.com/en/tekstil-testleri/kimyasal-ve-ekolojik-testler/yasakli-azo-boyar-maddeler-pamuk-ve-polyester-haric-sentetikler
https://www.chemicalbook.com/msds/pigment-red-112.pdf
https://www.echemi.com/sds/pigmentred112-pid_Rock12117.html
https://www.vipulorganics.com/pdf/Suntone%20Red%20MSDS/Suntone%20RED%20112%20MSDS%20.pdf
https://www.zeyachem.net/wp-content/uploads/Pigment-Red-112-MSDS.pdf
https://www.benchchem.com/product/b035991#addressing-health-and-safety-concerns-in-handling-pigment-red-112
https://www.benchchem.com/product/b035991#addressing-health-and-safety-concerns-in-handling-pigment-red-112
https://www.benchchem.com/product/b035991#addressing-health-and-safety-concerns-in-handling-pigment-red-112
https://www.benchchem.com/product/b035991#addressing-health-and-safety-concerns-in-handling-pigment-red-112
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b035991?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

